3-chloro-N-(3-cyclopropyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-2,2-dimethylpropanamide

• IUPAC Name: 3-chloro-N-[5-cyclopropyl-2-(4-oxo-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)pyrazol-3-yl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C18H22ClN5O2/c1-18(2,9-19)16(26)21-14-8-13(10-6-7-10)23-24(14)17-20-12-5-3-4-11(12)15(25)22-17/h8,10H,3-7,9H2,1-2H3,(H,21,26)(H,20,22,25)
• InChI Key: HZUXTGYWHMJHOZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCl)C(=O)NC1=CC(=NN1C2=NC3=C(CCC3)C(=O)N2)C4CC4
• Molecular Formula: C18H22ClN5O2
• Molecular Weight: 375.9 g/mol

Description

3-chloro-N-(3-cyclopropyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-2,2-dimethylpropanamide is a useful research compound. Its molecular formula is C18H22ClN5O2 and its molecular weight is 375.86. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Insecticidal and Antibacterial Potential : A study focused on the synthesis of pyrimidine linked pyrazole heterocyclics, exploring their potential in insecticidal and antimicrobial activities. This research showcases the application of such compounds in targeting Pseudococcidae insects and selected microorganisms, highlighting their biological significance (Deohate & Palaspagar, 2020).

• Antimicrobial Agents : Novel heterocyclic compounds containing a sulfonamido moiety have been synthesized for use as antibacterial agents. The precursor used in these syntheses shows the versatility of such compounds in generating derivatives with potential as antibacterial agents (Azab, Youssef, & El-Bordany, 2013).

• Anticancer and Anti-5-lipoxygenase Agents : Research into pyrazolopyrimidines derivatives has demonstrated their application in anticancer and anti-inflammatory activities. This indicates the role of heterocyclic compounds in the development of therapeutic agents for various diseases (Rahmouni et al., 2016).

Chemical Synthesis and Reactivity

• Cyclization Reactions : Studies on the cyclization of cyanamides with various compounds leading to the formation of diverse heterocyclic derivatives. These reactions underline the importance of such compounds in synthetic organic chemistry, offering pathways to novel heterocyclic structures (Shikhaliev et al., 2008).

• Catalytic Actions in Synthesis : Exploration of the catalytic action of azolium salts in the synthesis of heterocyclic compounds demonstrates the utility of these catalysts in facilitating nucleophilic aroylation, contributing to the efficient formation of heterocyclic ketones (Miyashita et al., 1990).